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Compound of Interest

Compound Name: 4-Methoxycyclohexanol

Cat. No.: B098163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for 4-
Methoxycyclohexanol. Due to the limited availability of specific toxicological data for this

compound, information from structurally similar chemicals, such as 4-methylcyclohexanol, is

included for a more complete understanding of potential hazards. All data and

recommendations should be used in conjunction with a thorough risk assessment specific to

the experimental conditions.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 4-Methoxycyclohexanol is
presented below. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value Source

Molecular Formula C₇H₁₄O₂ [1][2][3]

Molecular Weight 130.18 g/mol [2][3]

CAS Number 18068-06-9 [1][2][4]

Appearance
Colorless liquid with a faint,

sweet odor.
[2]

Boiling Point 217 °C at 760 mmHg [1]

Density 0.99 g/cm³ [1]

Solubility
Soluble in organic solvents;

sparingly soluble in water.
[2]

Flash Point
Likely flammable based on its

boiling point.
[5]

Toxicological Data and Hazard Identification
Specific toxicological data for 4-Methoxycyclohexanol is limited. It is classified as a mild

irritant.[5] Based on its chemical structure as a cyclohexanol derivative, it may cause irritation

to the skin, eyes, and respiratory system.[2] Ingestion may be harmful.[5]

For the closely related compound, 4-methylcyclohexanol, animal studies indicate that ingestion

of less than 150 grams may be fatal or cause serious health damage.[6] The minimum lethal

oral dose in rabbits is between 1.25 and 2 g/kg.[6] Chronic inhalation of solvents in this class

may lead to nervous system impairment, as well as liver and blood changes.[6]

Hazard Statements for Structurally Similar Compounds (e.g., 4-Methylcyclohexanol):

H227: Combustible liquid.[7]

H302: Harmful if swallowed.[7]

H315: Causes skin irritation.[7]

H336: May cause drowsiness or dizziness.[7]
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Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 4-Methoxycyclohexanol:

PPE Category Specification Rationale

Eye and Face Protection
Safety glasses with side

shields or chemical goggles.

To protect against splashes

that may cause eye irritation.

[8]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

potential irritation.[6]

Body Protection Laboratory coat.
To protect skin from accidental

spills.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area. Use a respirator if mists

or aerosols are generated.

To prevent inhalation of

vapors.

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin and eyes.[8]

Avoid breathing vapors or mists.[7][8]

Keep away from heat, sparks, and open flames.[7]

Wash hands thoroughly after handling.[8]

Storage Conditions
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Store in a cool, dry, and well-ventilated area.[6]

Keep containers tightly closed.[6][9]

Store away from incompatible materials such as strong oxidizing agents.[5][7]

Emergency Procedures
First Aid Measures
A decision tree for appropriate first aid measures is provided below:

Exposure Event

Inhalation

Route

Skin Contact
Route

Eye Contact

Route

Ingestion

Route

Move to fresh air.
Seek medical attention if symptoms persist.

Action

Remove contaminated clothing.
Wash skin with soap and water.

Seek medical attention if irritation occurs.
Action

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Continue rinsing and seek medical attention.

Action

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Action

Click to download full resolution via product page

First Aid Decision Tree for 4-Methoxycyclohexanol Exposure.

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]
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Specific Hazards: The substance is combustible. Vapors are heavier than air and may

spread along floors, and forms explosive mixtures with air on intense heating.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

clothing.[7]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Avoid breathing vapors and contact with skin and eyes.[7][8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7][8]

Containment and Cleaning: Absorb spill with inert material (e.g., sand, earth, vermiculite) and

place in a suitable, labeled container for disposal.[8]

Experimental Protocols
While specific experimental protocols involving 4-Methoxycyclohexanol are diverse, a general

workflow for its safe use in a synthesis reaction is outlined below.

Start: Synthesis Planning

Risk Assessment for
4-Methoxycyclohexanol and other reagents

Select and Don Appropriate PPE

Prepare Reaction Setup
in a Fume Hood

Perform Chemical Reaction

Reaction Work-up and Purification

Segregate and Dispose of
Chemical Waste Properly

Decontaminate Glassware and Work Area

End

 

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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